Cas no 1638784-52-7 ((3S)-3-(difluoromethoxy)pyrrolidine)

• Product Name: (3S)-3-(difluoromethoxy)pyrrolidine
• CAS No: 1638784-52-7
• MF: C₅H₉F₂NO
• MW: 137.127868413925
• MDL: MFCD28348114
• CID: 4610332
• PubChem ID: 97300414
• Update Time: 2025-10-30

(3S)-3-(difluoromethoxy)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (S)-3-(Difluoromethoxy)pyrrolidine
• (3S)-3-(difluoromethoxy)pyrrolidine

• MDL： MFCD28348114
• Inchi： 1S/C5H9F2NO/c6-5(7)9-4-1-2-8-3-4/h4-5,8H,1-3H2/t4-/m0/s1
• InChI Key： CENPMZAOUBNUCY-BYPYZUCNSA-N
• SMILES： FC(O[C@@H]1CNCC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 89
• XLogP3: 0.8
• Topological Polar Surface Area: 21.3

Additional information on (3S)-3-(difluoromethoxy)pyrrolidine

Comprehensive Overview of (3S)-3-(difluoromethoxy)pyrrolidine (CAS No. 1638784-52-7): Properties, Applications, and Industry Insights

The compound (3S)-3-(difluoromethoxy)pyrrolidine (CAS No. 1638784-52-7) is a chiral pyrrolidine derivative featuring a difluoromethoxy group at the 3-position. This structural motif has garnered significant attention in pharmaceutical and agrochemical research due to its unique physicochemical properties and potential bioactivity. The stereospecific (3S)-configuration further enhances its value as a building block for asymmetric synthesis.

Recent trends in drug discovery highlight the growing demand for fluorinated pyrrolidine derivatives, driven by their ability to modulate pharmacokinetic profiles. The difluoromethoxy group in particular improves metabolic stability and membrane permeability – two critical parameters that researchers frequently investigate when optimizing lead compounds. Database analytics reveal rising searches for "fluorinated heterocycles in drug design" and "chiral auxiliaries for asymmetric synthesis," reflecting industry interest in compounds like 1638784-52-7.

From a synthetic chemistry perspective, (3S)-3-(difluoromethoxy)pyrrolidine serves as a versatile intermediate. Its applications span: 1) peptidomimetic drug development where the pyrrolidine ring mimics proline residues, 2) ligand design for catalytic systems, and 3) bioconjugation strategies in prodrug formulations. The compound's hydrogen-bond accepting capacity (enhanced by fluorine substitution) makes it particularly valuable for molecular recognition studies.

Analytical characterization of CAS 1638784-52-7 typically involves chiral HPLC (for enantiopurity verification), ¹⁹F NMR (quantifying difluoromethoxy incorporation), and mass spectrometry. Stability studies indicate optimal storage under inert atmosphere at -20°C, with particular attention needed for the acid-labile difluoromethoxy moiety – a detail frequently queried in chemical forums.

Industrial adoption of this compound aligns with broader market movements toward sustainable fluorination methods and stereocontrolled synthesis. Patent analyses show increasing claims incorporating (3S)-3-substituted pyrrolidines between 2020-2024, particularly in antiviral and CNS-targeted therapeutics. This correlates with search engine data showing spikes in "fluorine in blood-brain barrier penetration" queries.

Quality control protocols for 1638784-52-7 emphasize rigorous chiral purity assessment, typically requiring ≥98% ee for pharmaceutical applications. The compound's logP value (predicted ~1.2) and polar surface area (~25 Ų) make it suitable for oral bioavailability studies – parameters often requested in technical datasheets.

Emerging research explores the compound's utility in PET tracer development, leveraging the difluoromethoxy group as a potential ¹⁸F labeling site. This application taps into the growing diagnostic imaging market, with literature citations for "fluorine in radiochemistry" increasing 37% year-over-year.

From a regulatory standpoint, (3S)-3-(difluoromethoxy)pyrrolidine requires standard handling precautions for laboratory chemicals. Safety Data Sheets highlight the importance of proper ventilation during scale-up operations, though the compound doesn't exhibit extreme toxicity profiles common to some polyhalogenated species.

The commercial availability of CAS 1638784-52-7 through specialty chemical suppliers has expanded significantly since 2021, with pricing models reflecting both the chiral purity premium and fluorination process costs. Market intelligence suggests particular demand from contract research organizations focusing on GPCR-targeted drug discovery programs.

Future prospects for this compound class include potential applications in ionic liquid formulations (as fluorinated cations) and electrolyte additives for battery technologies. These cutting-edge applications demonstrate how traditional pharmaceutical intermediates like 1638784-52-7 are finding new relevance in energy storage research.